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Compound of Interest

Compound Name: 4-methyl-5-nitro-1H-indole

Cat. No.: B068173 Get Quote

An Application Note and Protocol for the Quantitative Analysis of 4-methyl-5-nitro-1H-indole

Abstract
This document provides a comprehensive technical guide for the quantitative analysis of 4-
methyl-5-nitro-1H-indole, a substituted nitroindole derivative relevant in medicinal chemistry

and synthetic organic chemistry. Accurate and reliable quantification of this compound is critical

for applications ranging from reaction monitoring and purity assessment to pharmacokinetic

studies in drug development. This guide details three robust analytical techniques: High-

Performance Liquid Chromatography with UV Detection (HPLC-UV), Gas Chromatography-

Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry. Each section offers a detailed

exploration of the technique's underlying principles, step-by-step experimental protocols, and

guidelines for method validation in accordance with international standards. The content is

designed to provide researchers, scientists, and drug development professionals with the

expertise to select, implement, and validate the most appropriate analytical method for their

specific research needs.

Introduction and Analyte Properties
4-methyl-5-nitro-1H-indole (CAS: 165250-69-1) is a heterocyclic aromatic compound. The

presence of the nitro (-NO2) group, a strong chromophore, and the indole nucleus defines its

chemical and spectral properties, making it amenable to several analytical techniques. The

accuracy of its quantification is paramount for ensuring data integrity in research and quality
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control in manufacturing. This guide presents methodologies that ensure specificity, precision,

and accuracy, grounded in established analytical principles.

Table 1: Chemical and Physical Properties of 4-methyl-5-nitro-1H-indole

Property Value Source

CAS Number 165250-69-1 [1][2][3]

Molecular Formula C₉H₈N₂O₂ [1]

Molecular Weight 176.17 g/mol [1][4]

IUPAC Name 4-methyl-5-nitro-1H-indole [2]

Topological Polar Surface Area

(TPSA)
58.93 Å² [1]

LogP (calculated) 2.38 [1]

Analytical Technique Selection
Choosing the correct analytical technique depends on the specific requirements of the analysis,

such as the sample matrix, required sensitivity, and available instrumentation. The following

diagram provides a decision-making framework.
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Start: Define Analytical Goal

What is the sample matrix?

What sensitivity is required?

 Pure Compound
in UV-transparent solvent

Is high specificity needed
(e.g., presence of isomers)?

 Complex Matrix
(e.g., biological fluid, reaction mixture)

UV-Vis Spectrophotometry
(For pure, simple solutions)

 Low (µg/mL range)

HPLC-UV
(Versatile, robust, quantitative)

 Moderate (ng/mL - µg/mL)

GC-MS
(High specificity & sensitivity,

for volatile compounds)

 High (< ng/mL)  No Yes
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HPLC Method Validation Workflow

Specificity
(Analyte vs. matrix/impurities)

Linearity & Range
(5+ concentrations)

Accuracy
(% Recovery of spiked samples)

Precision
(Repeatability & Intermediate)

LOD & LOQ
(Signal-to-Noise or Slope method)

Robustness
(Varying method parameters)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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